molecular formula C14H11N B1619295 6-Methylphenanthridine CAS No. 3955-65-5

6-Methylphenanthridine

Cat. No.: B1619295
CAS No.: 3955-65-5
M. Wt: 193.24 g/mol
InChI Key: IFMDPNYROKZRER-UHFFFAOYSA-N
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Description

6-Methylphenanthridine is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 252007. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

3955-65-5

Molecular Formula

C14H11N

Molecular Weight

193.24 g/mol

IUPAC Name

6-methylphenanthridine

InChI

InChI=1S/C14H11N/c1-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15-10/h2-9H,1H3

InChI Key

IFMDPNYROKZRER-UHFFFAOYSA-N

SMILES

CC1=NC2=CC=CC=C2C3=CC=CC=C13

Canonical SMILES

CC1=NC2=CC=CC=C2C3=CC=CC=C13

3955-65-5

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the acetamide 4 (717 mg, 3.39 mmol) and finely grinded polyphosphoric acid (10 mL, 115% H3PO4 equiv.) was stirred at 150° C. for 2.5 hours. The reaction mixture was then cooled to 0° C. and slowly basified to pH 14 with saturated NaOH (aq). The mixture was extracted with CH2Cl2 (4×30 mL), and the organic phase dried with MgSO4. Evaporation of the solvent under reduced pressure, followed by flash chromatography over silica, eluting with a gradient of 100% CH2Cl2 to 10% MeOH/90% CH2Cl2, yielded the phenanthridine 5 as a crystalline white solid (567 mg, 86.6%).
Quantity
717 mg
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
86.6%

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